Cas no 90870-00-1 (Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester)
![Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/90870-00-1x500.png)
90870-00-1 structure
Product name:Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester
Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester
- ethyl 5-chloro-2-(methanesulfonamido)benzoate
- NSC14995
- 90870-00-1
- DTXSID50279981
- NSC 14995
- NSC-14995
-
- Inchi: InChI=1S/C10H12ClNO4S/c1-3-16-10(13)8-6-7(11)4-5-9(8)12-17(2,14)15/h4-6,12H,3H2,1-2H3
- InChI Key: JTPHRBYAWFJCGS-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(C=CC(=C1)Cl)NS(=O)(=O)C
Computed Properties
- Exact Mass: 277.0175567g/mol
- Monoisotopic Mass: 277.0175567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8Ų
- XLogP3: 2.3
Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester Related Literature
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Yang Liu,Keli Zhong,Zhaohua Li,Yanqiu Wang,Tie Chen,Myongsoo Lee,Long Yi Jin Polym. Chem., 2015,6, 7395-7401
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Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
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